Cas no 1805361-55-0 (Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate
• CAS No: 1805361-55-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856800
• Update Time: 2025-06-15

Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-4-14-6(3-7(15)16-2)9(13)8(5)10(11)12/h4,10H,3,13H2,1-2H3
• InChI Key： JPINVAWZEBZEKO-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(CC(=O)OC)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate

Research Brief on Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate (CAS: 1805361-55-0)

Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate (CAS: 1805361-55-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The structural features of Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate make it an attractive scaffold for medicinal chemists. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the compound, while the amino group provides a handle for further functionalization. These properties have led to its incorporation into various drug candidates, with a focus on targeting key enzymes and receptors involved in disease pathways.

Recent research has highlighted the synthetic utility of this compound in the preparation of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate as a key intermediate in the synthesis of selective kinase inhibitors with potent anti-proliferative activity against cancer cell lines. The study reported improved pharmacokinetic profiles for derivatives of this compound, underscoring its potential in oncology drug development.

In addition to its applications in oncology, Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate has been investigated for its role in antimicrobial drug discovery. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antibacterial agents incorporating this pyridine derivative. The researchers found that the difluoromethyl group contributed to enhanced membrane permeability and target binding, leading to compounds with broad-spectrum activity against resistant bacterial strains.

The compound's mechanism of action has also been a subject of recent investigations. Computational and experimental studies have revealed that Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate can interact with specific amino acid residues in target proteins, facilitating the design of more potent and selective inhibitors. These findings were supported by X-ray crystallography and molecular docking studies, which provided detailed insights into the binding modes of derivatives of this compound.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate. Recent efforts have focused on developing more efficient synthetic routes to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for the preparation of this compound, highlighting advancements in green chemistry and process optimization.

In conclusion, Methyl 3-amino-4-(difluoromethyl)-5-methylpyridine-2-acetate (CAS: 1805361-55-0) represents a valuable building block in medicinal chemistry, with demonstrated potential in the development of kinase inhibitors and antimicrobial agents. Ongoing research continues to explore its applications, with a focus on improving synthetic accessibility and therapeutic efficacy. Future studies are expected to further elucidate its pharmacological properties and expand its utility in drug discovery.